Cas no 2450-08-0 (Methyl pyrimidine-4-carboxylate)

Methyl pyrimidine-4-carboxylate structure
2450-08-0 structure
Product Name:Methyl pyrimidine-4-carboxylate
CAS No:2450-08-0
MF:C6H6N2O2
MW:138.124041080475
MDL:MFCD00234184
CID:42992
PubChem ID:254248
Update Time:2025-04-18

Methyl pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl pyrimidine-4-carboxylate
    • Pyrimidine-4-carboxylic acid methyl ester
    • NSC 78314
    • 4-Pyrimidinecarboxylic acid, methyl ester
    • methyl 4-Pyrimidine Carboxylate
    • methylpyrimidine-4-carboxylate
    • 4-Pyrimidinecarboxylicacid, methyl ester
    • NSC78314
    • PubChem20806
    • 6-carbomethoxypyrimidine
    • 4-carbomethoxy-pyrimidine
    • 4-methoxycarbonylpyrimidine
    • methyl4-pyrimidinylcarboxylate
    • methyl-4-pyrimidinecarboxylate
    • Methyl 4-pyrimidinecarboxylate
    • Methyl 4-pyrimdine carboxylate
    • Methyl Pyrimidine-4- c
    • 9N-070
    • BANDROWSKISBASE
    • 4-Pyrimidinecarboxylic acid methyl ester
    • AKOS005254751
    • PB15680
    • SCHEMBL249470
    • Q-102062
    • DTXSID90291809
    • CS-0036314
    • FT-0603724
    • AM20090275
    • pyrimidine-4-carboxylic acid, methyl ester
    • NSC-78314
    • 2450-08-0
    • MFCD00234184
    • BCP26472
    • BL000368
    • InChI=1/C6H6N2O2/c1-10-6(9)5-2-3-7-4-8-5/h2-4H,1H
    • SY019964
    • A5040
    • GXZQHMHLHHUHAM-UHFFFAOYSA-N
    • STL554372
    • AC-907/25004532
    • BBL100578
    • DB-024767
    • MDL： MFCD00234184
    • Inchi： 1S/C6H6N2O2/c1-10-6(9)5-2-3-7-4-8-5/h2-4H,1H3
    • InChI Key： GXZQHMHLHHUHAM-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CN=CN=1)=O

Computed Properties

  • Exact Mass: 138.04300
  • Monoisotopic Mass: 138.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 52.1

Experimental Properties

  • Density: 1.213
  • Melting Point: 63-68 ºC
  • Boiling Point: 224 ºC
  • Flash Point: 89 ºC
  • Refractive Index: 1.513
  • PSA: 52.08000
  • LogP: 0.26320

Methyl pyrimidine-4-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl pyrimidine-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2450-08-0)Methyl pyrimidine-4-carboxylate
Order Number:A5040
Stock Status:in Stock
Quantity:100g/50g/250g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):496.0/557.0/1890.0
Email:sales@amadischem.com

Methyl pyrimidine-4-carboxylate Related Literature

  • 1. Investigation of electronic effects in diazine rings. Linear free energy relationships in the reactivity of diazine mono- and di-carboxylates
    Milica Mi?i?-Vukovi?,Mirjana Radojkovi?-Veli?kovi?,Vojislav Jezdi? J. Chem. Soc. Perkin Trans. 2 1990 109

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2450-08-0)Methyl pyrimidine-4-carboxylate
A5040
Purity:99%/99%/99%
Quantity:100g/50g/250g
Price ($):496.0/557.0/1890.0
Email